2-(2-oxo-1,3-oxazolidin-3-yl)-N-[4-(2-oxo-1-pyrrolidinyl)benzyl]acetamide

• IUPAC Name: 2-(2-oxo-1,3-oxazolidin-3-yl)-N-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]acetamide
• InChI: InChI=1S/C16H19N3O4/c20-14(11-18-8-9-23-16(18)22)17-10-12-3-5-13(6-4-12)19-7-1-2-15(19)21/h3-6H,1-2,7-11H2,(H,17,20)
• InChI Key: VKKCIWDZIADVFO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)CNC(=O)CN3CCOC3=O
• Molecular Formula: C16H19N3O4
• Molecular Weight: 317.34 g/mol

Description

2-(2-oxo-1,3-oxazolidin-3-yl)-N-[4-(2-oxo-1-pyrrolidinyl)benzyl]acetamide, also known as OXA-23, is a chemical compound that belongs to the oxazolidinone class of antibiotics. It is a potent inhibitor of bacterial growth and has been extensively studied for its potential use in treating bacterial infections that are resistant to other antibiotics.

Mechanism of Action

2-(2-oxo-1,3-oxazolidin-3-yl)-N-[4-(2-oxo-1-pyrrolidinyl)benzyl]acetamide works by inhibiting the bacterial enzyme beta-lactamase, which is responsible for breaking down other antibiotics such as penicillin and cephalosporins. By inhibiting beta-lactamase, 2-(2-oxo-1,3-oxazolidin-3-yl)-N-[4-(2-oxo-1-pyrrolidinyl)benzyl]acetamide allows these other antibiotics to work more effectively against the bacteria.
Biochemical and physiological effects:
2-(2-oxo-1,3-oxazolidin-3-yl)-N-[4-(2-oxo-1-pyrrolidinyl)benzyl]acetamide has been shown to have low toxicity and minimal side effects in animal studies. It is rapidly absorbed and distributed throughout the body, and is eliminated primarily through renal excretion.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-oxo-1,3-oxazolidin-3-yl)-N-[4-(2-oxo-1-pyrrolidinyl)benzyl]acetamide in lab experiments include its potency and broad spectrum of activity against gram-negative bacteria. However, its use is limited by the fact that it is not effective against gram-positive bacteria and may not be effective against bacteria that produce other types of beta-lactamases.

Future Directions

Future research on 2-(2-oxo-1,3-oxazolidin-3-yl)-N-[4-(2-oxo-1-pyrrolidinyl)benzyl]acetamide could focus on developing new derivatives of the compound that are more effective against a wider range of bacteria, as well as investigating its potential use in combination with other antibiotics. Additionally, further studies could be conducted to better understand the mechanism of action of 2-(2-oxo-1,3-oxazolidin-3-yl)-N-[4-(2-oxo-1-pyrrolidinyl)benzyl]acetamide and its effects on bacterial physiology.

Synthesis Methods

The synthesis of 2-(2-oxo-1,3-oxazolidin-3-yl)-N-[4-(2-oxo-1-pyrrolidinyl)benzyl]acetamide involves the reaction of 2-aminobenzonitrile with pyrrolidine-2,5-dione to form the intermediate compound 4-(2-oxo-1-pyrrolidinyl)benzonitrile. This intermediate is then reacted with 2-bromoacetyl-1,3-oxazolidin-2-one to form the final product, 2-(2-oxo-1,3-oxazolidin-3-yl)-N-[4-(2-oxo-1-pyrrolidinyl)benzyl]acetamide.

Scientific Research Applications

2-(2-oxo-1,3-oxazolidin-3-yl)-N-[4-(2-oxo-1-pyrrolidinyl)benzyl]acetamide has been extensively studied for its potential use in treating bacterial infections that are resistant to other antibiotics. It has been found to be effective against a wide range of gram-negative bacteria, including Acinetobacter baumannii, Pseudomonas aeruginosa, and Klebsiella pneumoniae. 2-(2-oxo-1,3-oxazolidin-3-yl)-N-[4-(2-oxo-1-pyrrolidinyl)benzyl]acetamide has also been shown to have synergistic effects when used in combination with other antibiotics.